Cas no 1564955-09-4 (4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564955-09-4
• MF: C₆H₇ClF₃N₃O₂S
• MW: 277.65188908577
• MDL: MFCD26089514
• CID: 5244881
• PubChem ID: 104019556
• Update Time: 2025-06-12

4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-propyl-5-(trifluoromethyl)-
• 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089514
• Inchi： 1S/C6H7ClF3N3O2S/c1-2-3-13-4(6(8,9)10)11-12-5(13)16(7,14)15/h2-3H2,1H3
• InChI Key： KEIOOMGJVYSMEI-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(CCC)C(S(Cl)(=O)=O)=N1

Additional information on 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride

Professional Introduction to 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564955-09-4)

4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride, with the CAS number 1564955-09-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of triazole derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a propyl group and a trifluoromethyl substituent in its molecular structure imparts unique properties that make it a valuable intermediate in synthetic chemistry.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, making it a common feature in modern drug design. This modification often improves the pharmacokinetic profiles of compounds, leading to increased bioavailability and prolonged half-life. In contrast, the propyl group contributes to the compound's solubility and overall flexibility, allowing for further functionalization in subsequent synthetic steps.

In recent years, there has been a surge in research focused on developing novel triazole-based compounds with enhanced therapeutic potential. The sulfonyl chloride functionality in this molecule serves as a versatile handle for further derivatization, enabling the synthesis of a wide range of pharmacologically active agents. This reactivity makes it particularly useful in medicinal chemistry for constructing complex molecular frameworks.

One of the most compelling aspects of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride is its potential application in the development of antimicrobial agents. Triazole derivatives are well-documented for their efficacy against various bacterial and fungal pathogens. The incorporation of both propyl and trifluoromethyl groups may enhance the compound's ability to interact with biological targets, thereby improving its antimicrobial spectrum. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against resistant strains of bacteria, making it a promising candidate for further investigation.

Furthermore, the agrochemical industry has shown interest in this compound due to its potential as a precursor for herbicides and fungicides. The structural features of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride contribute to its ability to disrupt essential metabolic pathways in plants and microorganisms. This property is crucial for developing environmentally friendly agrochemicals that offer effective pest control while minimizing ecological impact.

The synthesis of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the triazole core through cyclocondensation reactions. Subsequent functionalization with propyl and trifluoromethyl groups follows, followed by the introduction of the sulfonyl chloride moiety via chlorosulfonation or similar methods. These synthetic strategies underscore the compound's versatility as a building block in organic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride with greater accuracy. Molecular docking studies have revealed potential binding interactions with enzymes and receptors involved in various disease pathways. These insights have guided experimental efforts toward optimizing the compound's pharmacological properties. For instance, modifications aimed at improving binding affinity or selectivity have led to derivatives with enhanced therapeutic efficacy.

The industrial production of 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride requires careful optimization to ensure high yield and purity. Process chemists employ advanced techniques such as continuous flow synthesis and green chemistry principles to minimize waste and energy consumption. These efforts align with global trends toward sustainable chemical manufacturing practices.

In conclusion, 4-propyl-5-(trifluoromethyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564955-09-4) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.